3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-6-(1-phenoxypropyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H20N4O2S/c1-3-17(26-16-7-5-4-6-8-16)19-23-24-18(21-22-20(24)27-19)13-14-9-11-15(25-2)12-10-14/h4-12,17H,3,13H2,1-2H3
• InChI Key: PIPXBUONONYENU-UHFFFAOYSA-N
• SMILES: CCC(C1=NN2C(=NN=C2S1)CC3=CC=C(C=C3)OC)OC4=CC=CC=C4

Description

3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research. It is a triazolo-thiadiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. It has been found to have anti-tumor activity by inducing apoptosis in cancer cells. It also has anti-inflammatory properties by inhibiting the production of inflammatory cytokines. Furthermore, it has been shown to have neuroprotective effects by reducing oxidative stress and improving cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a diagnostic tool for Alzheimer's disease. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its anti-tumor activity and potential use as a cancer treatment. Another direction is to study its effects on other diseases, such as Parkinson's disease. Additionally, more research is needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

The synthesis of 3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One method involves the reaction of 2-phenylthio-1H-benzimidazole-5-carboxylic acid with 4-methoxybenzyl chloride to form the intermediate compound, followed by the reaction with 1-phenoxypropan-2-ol and triethylamine. The resulting product is then treated with thionyl chloride and triazole to obtain the final compound.

Scientific Research Applications

3-(4-Methoxybenzyl)-6-(1-phenoxypropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have potential applications in scientific research. It has been studied for its anti-tumor activity, anti-inflammatory properties, and effects on the central nervous system. In addition, it has been investigated for its potential as a diagnostic tool for Alzheimer's disease.